4-(benzyloxy)-3-ethoxy-N-(4-nitrophenyl)benzamide

• IUPAC Name: 3-ethoxy-N-(4-nitrophenyl)-4-phenylmethoxybenzamide
• InChI: InChI=1S/C22H20N2O5/c1-2-28-21-14-17(8-13-20(21)29-15-16-6-4-3-5-7-16)22(25)23-18-9-11-19(12-10-18)24(26)27/h3-14H,2,15H2,1H3,(H,23,25)
• InChI Key: KVIMJJNKWCRHFC-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=CC(=C1)C(=O)NC2=CC=C(C=C2)[N+](=O)[O-])OCC3=CC=CC=C3
• Molecular Formula: C22H20N2O5
• Molecular Weight: 392.4 g/mol

Description

4-(benzyloxy)-3-ethoxy-N-(4-nitrophenyl)benzamide, also known as BZENP, is a chemical compound that has been synthesized for scientific research purposes. This compound has been found to have potential applications in the field of medicine, specifically in the development of new drugs for the treatment of various diseases.

Mechanism of Action

The mechanism of action of 4-(benzyloxy)-3-ethoxy-N-(4-nitrophenyl)benzamide is not fully understood. However, research studies have suggested that it may work by inhibiting the activity of certain enzymes involved in the growth and proliferation of cancer cells. It may also work by modulating the immune system and reducing inflammation.
Biochemical and Physiological Effects:
4-(benzyloxy)-3-ethoxy-N-(4-nitrophenyl)benzamide has been found to have several biochemical and physiological effects. Research studies have shown that it can induce apoptosis (programmed cell death) in cancer cells, inhibit the production of inflammatory cytokines, and reduce the levels of reactive oxygen species (ROS) in cells. It has also been found to have an analgesic effect and can reduce pain in animal models.

Advantages and Limitations for Lab Experiments

4-(benzyloxy)-3-ethoxy-N-(4-nitrophenyl)benzamide has several advantages for lab experiments. It is relatively easy to synthesize and can be obtained in large quantities. It has also been found to have low toxicity, making it safe for use in animal studies. However, there are also some limitations to using 4-(benzyloxy)-3-ethoxy-N-(4-nitrophenyl)benzamide in lab experiments. Its mechanism of action is not fully understood, and more research is needed to determine its efficacy in treating various diseases.

Future Directions

There are several future directions for the research and development of 4-(benzyloxy)-3-ethoxy-N-(4-nitrophenyl)benzamide. One potential direction is to further investigate its antitumor activity and explore its potential as a cancer treatment. Another direction is to study its anti-inflammatory and analgesic properties and develop it as a new drug for the treatment of pain and inflammation. Additionally, further research is needed to determine its antibacterial and antifungal properties and its potential as a new antibiotic.

Scientific Research Applications

4-(benzyloxy)-3-ethoxy-N-(4-nitrophenyl)benzamide has been found to have potential applications in the field of medicine, specifically in the development of new drugs for the treatment of various diseases. Research studies have shown that 4-(benzyloxy)-3-ethoxy-N-(4-nitrophenyl)benzamide has antitumor activity and can inhibit the growth of cancer cells. It has also been found to have potential as an anti-inflammatory and analgesic agent. Additionally, 4-(benzyloxy)-3-ethoxy-N-(4-nitrophenyl)benzamide has been found to have antibacterial and antifungal properties, making it a potential candidate for the development of new antibiotics.